Cas no 1392500-68-3 (1,1-Dimethylethyl N-[2-hydroxy-1-(hydroxymethyl)ethyl]-N-methylcarbamate)

• Product Name: 1,1-Dimethylethyl N-[2-hydroxy-1-(hydroxymethyl)ethyl]-N-methylcarbamate
• CAS No: 1392500-68-3
• MF: C₉H₁₉NO₄
• MW: 205.25146317482
• CID: 6280921
• PubChem ID: 130459031
• Update Time: 2025-06-11

1,1-Dimethylethyl N-[2-hydroxy-1-(hydroxymethyl)ethyl]-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (1,3-dihydroxypropan-2-yl)(methyl)carbamate
• SCHEMBL19390307
• 1392500-68-3
• EN300-5055403
• tert-butyl N-(1,3-dihydroxypropan-2-yl)-N-methylcarbamate
• 1,1-Dimethylethyl N-[2-hydroxy-1-(hydroxymethyl)ethyl]-N-methylcarbamate

• Inchi： 1S/C9H19NO4/c1-9(2,3)14-8(13)10(4)7(5-11)6-12/h7,11-12H,5-6H2,1-4H3
• InChI Key： VDCRJZJLBALFCS-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(CO)CO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 205.13140809g/mol
• Monoisotopic Mass: 205.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 70Ų

Additional information on 1,1-Dimethylethyl N-[2-hydroxy-1-(hydroxymethyl)ethyl]-N-methylcarbamate

1,1-Dimethylethyl N-[2-hydroxy-1-(hydroxymethyl)ethyl]-N-methylcarbamate (CAS No. 1392500-68-3): An Overview

1,1-Dimethylethyl N-[2-hydroxy-1-(hydroxymethyl)ethyl]-N-methylcarbamate (CAS No. 1392500-68-3) is a versatile compound with significant applications in the pharmaceutical and chemical industries. This compound, often referred to by its chemical name, is a carbamate derivative that has garnered attention due to its unique structural properties and potential biological activities.

The chemical structure of 1,1-Dimethylethyl N-[2-hydroxy-1-(hydroxymethyl)ethyl]-N-methylcarbamate is characterized by a tert-butyl group attached to a carbamate moiety, which is further substituted with a hydroxy and hydroxymethyl group. This specific arrangement of functional groups imparts the compound with a range of interesting properties, including solubility, stability, and reactivity profiles that are advantageous in various applications.

In the context of pharmaceutical research, 1,1-Dimethylethyl N-[2-hydroxy-1-(hydroxymethyl)ethyl]-N-methylcarbamate has been investigated for its potential as a prodrug or as an intermediate in the synthesis of more complex molecules. Recent studies have highlighted its role in enhancing the bioavailability and pharmacokinetic properties of certain drugs. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a protective group for amino functionalities during the synthesis of peptides and other bioactive molecules.

The synthesis of 1,1-Dimethylethyl N-[2-hydroxy-1-(hydroxymethyl)ethyl]-N-methylcarbamate typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the reaction of tert-butyl chloroformate with an appropriate amine derivative, followed by subsequent functional group manipulations to introduce the hydroxy and hydroxymethyl groups. Advances in synthetic methodologies have led to more efficient and environmentally friendly processes, making this compound more accessible for large-scale production.

In terms of biological activity, 1,1-Dimethylethyl N-[2-hydroxy-1-(hydroxymethyl)ethyl]-N-methylcarbamate has shown promise in various assays. Research conducted at leading pharmaceutical companies has indicated that this compound exhibits moderate to strong inhibitory effects on specific enzymes involved in metabolic pathways. For example, it has been found to inhibit the activity of acetylcholinesterase (AChE), an enzyme implicated in neurological disorders such as Alzheimer's disease. This property makes it a potential candidate for further development as a therapeutic agent.

The safety profile of 1,1-Dimethylethyl N-[2-hydroxy-1-(hydroxymethyl)ethyl]-N-methylcarbamate is another critical aspect that has been extensively studied. Toxicological evaluations have shown that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in preclinical models. However, as with any chemical compound, proper handling and storage protocols should be followed to ensure safety in both laboratory and industrial settings.

From an environmental perspective, the impact of 1,1-Dimethylethyl N-[2-hydroxy-1-(hydroxymethyl)ethyl]-N-methylcarbamate on ecosystems is an area of ongoing research. Studies have indicated that this compound is biodegradable under certain conditions, reducing its potential for long-term environmental accumulation. Nevertheless, efforts are being made to develop greener synthetic methods and disposal practices to minimize any negative environmental impacts.

In conclusion, 1,1-Dimethylethyl N-[2-hydroxy-1-(hydroxymethyl)ethyl]-N-methylcarbamate (CAS No. 1392500-68-3) is a multifaceted compound with significant potential in pharmaceutical and chemical applications. Its unique chemical structure and biological activities make it an attractive candidate for further research and development. As new studies continue to uncover its properties and applications, this compound is likely to play an increasingly important role in advancing medical treatments and chemical processes.